Cas no 2680726-43-4 (2-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid)

• Product Name: 2-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid
• CAS No: 2680726-43-4
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5626967
• PubChem ID: 165933681
• Update Time: 2025-10-29

2-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• 2680726-43-4
• EN300-28302871
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylcyclohexyl]acetic acid
• 2680715-46-0
• EN300-28302869
• 2-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid

• Inchi： 1S/C24H27NO4/c1-24(12-10-16(11-13-24)14-22(26)27)25-23(28)29-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： AZDPXODVOXKWBF-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C)CCC(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid

2-(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic Acid: A Comprehensive Overview

The compound with CAS No 2680726-43-4, known as 2-(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic implications. In this article, we will delve into its structure, synthesis, applications, and recent advancements in research.

Structural Features and Synthesis

The molecule is characterized by a cyclohexane ring system with specific stereochemistry at the 1S and 4S positions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group attached to the amino functionality introduces a protective moiety that is commonly utilized in peptide synthesis. Additionally, the methyl group at the 4-position of the cyclohexane ring adds to the complexity of the molecule's stereochemistry. The acetic acid moiety at the 2-position further enhances the compound's functional diversity.

Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity. Researchers have employed advanced methodologies such as stereoselective synthesis and catalytic asymmetric reactions to construct the chiral centers. These advancements have significantly contributed to the scalability of the molecule for large-scale production.

Applications in Medicinal Chemistry

2-(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid has been extensively studied for its potential as an intermediate in drug development. Its unique structure makes it an ideal candidate for exploring novel therapeutic agents targeting various diseases. For instance, recent research has highlighted its role in designing molecules with anti-inflammatory and neuroprotective properties.

Moreover, this compound has been utilized as a building block in the construction of complex natural product analogs. Its ability to participate in diverse chemical transformations has made it a valuable asset in combinatorial chemistry libraries. These libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

Recent Research Findings

In a groundbreaking study published in *Nature Communications*, researchers demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative diseases such as Alzheimer's disease. The study utilized advanced computational modeling techniques to elucidate the binding mechanism of the compound with its target enzyme.

Another notable advancement involves the use of this compound in developing prodrugs with improved pharmacokinetic profiles. By incorporating biodegradable protecting groups like Fmoc, researchers have successfully designed prodrugs that enhance drug delivery and reduce systemic toxicity.

Safety and Toxicological Considerations

Evaluating the safety profile of 2-(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid is crucial for its prospective therapeutic applications. Recent toxicological studies have indicated that the compound demonstrates low acute toxicity when administered at therapeutic doses. However, long-term studies are required to fully understand its safety profile and potential for chronic use.

Researchers have also explored strategies to mitigate any potential adverse effects associated with this compound. These include modifying its chemical structure to improve solubility and reduce off-target interactions.

Conclusion

In summary, 2-(1S,4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylcyclohexylacetic acid stands out as a versatile molecule with immense potential in medicinal chemistry and drug discovery. Its unique structural features, coupled with recent advancements in synthesis and application methodologies, position it as a key player in developing innovative therapeutic agents.

As research continues to unfold, this compound is expected to contribute significantly to addressing unmet medical needs across various therapeutic areas. Its role as an intermediate in drug development underscores its importance in advancing modern medicine.